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Compound of Interest

Compound Name: 5-Oxoazelaic acid

Cat. No.: B1347596

Audience: Researchers, scientists, and drug development professionals.

Note on Nomenclature: The compound 5-ketoazelaic acid is a dicarboxylic acid. Research
literature extensively covers a structurally related and metabolically significant compound, 9-
oxononanoic acid (also known as azelaaldehydic acid), which is a nine-carbon molecule
containing a ketone and a carboxylic acid. Due to the limited direct research on 5-ketoazelaic
acid in metabolic studies, this document will focus on the well-documented activities of 9-
oxononanoic acid as a representative keto-acid with significant metabolic effects. The
principles and methodologies described herein are likely applicable to the study of other keto-
acids, including 5-ketoazelaic acid.

Introduction

Keto-acids are emerging as important signaling molecules and metabolic modulators,
particularly in the context of lipid metabolism. 9-Oxononanoic acid, a product of lipid
peroxidation, has been shown to exert significant effects on hepatic lipid homeostasis. These
notes provide an overview of its applications in metabolic research, with detailed protocols for
investigating its mechanism of action.

Mechanism of Action

9-Oxononanoic acid primarily influences hepatic lipid metabolism by coordinately regulating
fatty acid synthesis and oxidation. Its key molecular targets include:
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» Acetyl-CoA Carboxylase (ACC): The rate-limiting enzyme in de novo fatty acid synthesis. 9-
Oxononanoic acid has been shown to inhibit ACC activity, thereby reducing the production of
new fatty acids.[1]

o Carnitine Palmitoyltransferase (CPT): The enzyme responsible for transporting long-chain
fatty acids into the mitochondria for (3-oxidation. 9-Oxononanoic acid administration leads to
an increase in CPT activity, promoting the breakdown of fatty acids for energy.[1]

The net effect of these actions is a shift away from lipid storage and towards lipid utilization, a
highly desirable outcome in the context of metabolic diseases such as non-alcoholic fatty liver
disease (NAFLD) and obesity.

Data Presentation

The following tables summarize the quantitative effects of 9-oxononanoic acid on key metabolic
enzymes and signaling molecules.

Table 1: Effect of 9-Oxononanoic Acid on Hepatic Lipid Metabolism Enzymes in Rats[1]

Enzyme Change in Activity
Acetyl-CoA Carboxylase (ACC) 1 60%
Carnitine Palmitoyltransferase (CPT) 1 35%

Data obtained from rats administered 100 mg of 9-oxononanoic acid orally.[1]

Table 2: Effect of 9-Oxononanoic Acid on Phospholipase A2 Activity and Thromboxane B2
Production in Human Blood[2][3]

9-ONA Concentration (M)  PLA2 Activity (uM/min/ml) TxB2 Production (nglL)

0 (Control) 11.43+£0.22 61+18
3 12.23+0.28 822 + 38
9 13.14 £ 0.42 967 72
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Data are presented as mean + standard deviation.[2][3]

Signaling Pathways and Experimental Workflows
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Caption: Regulation of hepatic lipid metabolism by 9-Oxononanoic Acid.
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General Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/2892534/
https://pubmed.ncbi.nlm.nih.gov/2892534/
https://www.jstage.jst.go.jp/article/jcbn/52/3/52_12-110/_html/-char/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC3652295/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3652295/
https://www.benchchem.com/product/b1347596#applications-of-5-ketoazelaic-acid-in-metabolic-research
https://www.benchchem.com/product/b1347596#applications-of-5-ketoazelaic-acid-in-metabolic-research
https://www.benchchem.com/product/b1347596#applications-of-5-ketoazelaic-acid-in-metabolic-research
https://www.benchchem.com/product/b1347596#applications-of-5-ketoazelaic-acid-in-metabolic-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1347596?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

